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Comparative Hardness of Carbides in Steel

The table below summarizes the key characteristics and relative hardness of the three carbide types.

Carbide
Type

Primary Metallic
Elements (M)

Crystal
Structure

Hardness & Key Characteristics

MC Vanadium (V),

Niobium (Nb),
Titanium (Ti) [1]

Face-Centered

Cubic (FCC) [2]

High Hardness: Classified among the hardest

carbides, primarily due to vanadium content [1].

M6C Molybdenum (Mo),
Tungsten (W), Iron

(Fe) [2]

Complex Cubic
[3]

Intermediate Hardness: Softer than MC
carbides but harder than chromium carbides like

M7C3 [1].

M7C3 Chromium (Cr), Iron

(Fe) [4] [5]

Hexagonal [6] Variable/Studied Hardness: Hardness can be

increased by approximately 2 GPa due to high-
density stacking faults. Softer than MC carbides

[1] [6].
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The hardness and properties of these carbides are studied using advanced material science techniques.

Research on M7C3 Hardness Enhancement: A 2023 study used nanoindentation and transmission

electron microscopy (TEM) to measure the hardness of M7C3 carbides [6]. First-principles

calculations revealed that stacking faults disrupt the ordered arrangement of C-Cr bonds,

increasing crystal deformation resistance and raising carbide hardness by about 2 GPa [6].

Carbide Identification and Workflow: Researchers typically combine multiple techniques to isolate

and identify carbides. The general workflow for characterizing carbides in steels involves sample

preparation, matrix dissolution, and analysis of extracted carbides [2]. The diagram below illustrates

this process.
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Practical Implications for Material Selection

The differences in carbide hardness have direct consequences for a material's performance.

Wear Resistance: In tool steels, vanadium-rich MC carbides provide superior wear resistance
under slicing abrasion due to their high hardness [1]. Chromium-rich M7C3 carbides offer good wear
resistance but are less effective than MC types [1].

Toughness Considerations: While increasing carbide volume fraction boosts wear resistance,
coarse carbides like M7C3 and M3C can diminish steel toughness [7]. For optimal high-

temperature strength and toughness, a high number density of fine, stable carbides like nanoscale
M2C is most effective [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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